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Aglaxiflorin D Aglaxiflorin D
Brand Name: Vulcanchem
CAS No.: 269739-78-8
VCID: VC0119219
InChI: InChI=1S/C36H42N2O9/c1-6-34(2,42)33(41)37-27-13-10-18-38(27)31(39)30-28(21-11-8-7-9-12-21)35(43)29-25(46-5)19-24(45-4)20-26(29)47-36(30,32(35)40)22-14-16-23(44-3)17-15-22/h7-9,11-12,14-17,19-20,27-28,30,32,40,42-43H,6,10,13,18H2,1-5H3,(H,37,41)/t27-,28+,30-,32-,34+,35+,36-/m0/s1
SMILES: CCC(C)(C(=O)NC1CCCN1C(=O)C2C(C3(C(C2(OC4=CC(=CC(=C43)OC)OC)C5=CC=C(C=C5)OC)O)O)C6=CC=CC=C6)O
Molecular Formula: C36H42N2O9
Molecular Weight: 646.737

Aglaxiflorin D

CAS No.: 269739-78-8

Reference Standards

VCID: VC0119219

Molecular Formula: C36H42N2O9

Molecular Weight: 646.737

Aglaxiflorin D - 269739-78-8

CAS No. 269739-78-8
Product Name Aglaxiflorin D
Molecular Formula C36H42N2O9
Molecular Weight 646.737
Standard InChI InChI=1S/C36H42N2O9/c1-6-34(2,42)33(41)37-27-13-10-18-38(27)31(39)30-28(21-11-8-7-9-12-21)35(43)29-25(46-5)19-24(45-4)20-26(29)47-36(30,32(35)40)22-14-16-23(44-3)17-15-22/h7-9,11-12,14-17,19-20,27-28,30,32,40,42-43H,6,10,13,18H2,1-5H3,(H,37,41)/t27-,28+,30-,32-,34+,35+,36-/m0/s1
Standard InChIKey PCTLEJMLOGCLOH-JZUOIRBSSA-N
SMILES CCC(C)(C(=O)NC1CCCN1C(=O)C2C(C3(C(C2(OC4=CC(=CC(=C43)OC)OC)C5=CC=C(C=C5)OC)O)O)C6=CC=CC=C6)O
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Last Modified Aug 20 2021
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